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Compound of Interest

Compound Name: (Dimethylamino)acetone

Cat. No.: B100619

Essential Safety and Handling Guide for
(Dimethylamino)acetone

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling (Dimethylamino)acetone, tailored for researchers, scientists, and
drug development professionals. Following these steps will ensure safe laboratory practices
and mitigate potential hazards.

Chemical and Physical Properties

A summary of key quantitative data for (Dimethylamino)acetone is provided in the table below
for easy reference.
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Property Value

CAS Number 15364-56-4

Molecular Formula CsH11NO

Molecular Weight 101.15 g/mol [1][2]

Appearance Colorless to pale yellow liquid[3]
Odor Amine-like

Boiling Point 119-120 °C

Density 0.883 g/mL at 25 °C

Flash Point 86 °F

Storage Temperature -20°C

Hazard Identification and Personal Protective Equipment
(PPE)

(Dimethylamino)acetone is classified as a flammable liquid and a skin irritant.[1] Adherence to
proper PPE is mandatory to ensure personal safety.
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Hazard

Required PPE

Flammable Liquid

Flame-resistant lab coat. Work in a well-
ventilated area, away from heat, sparks, and

open flames.[4][5]

Skin Irritant

Chemical-resistant gloves (butyl rubber or
neoprene recommended).[5][6] Inspect gloves

before each use.

Eye Contact

Chemical splash goggles. A face shield should
be worn if there is a risk of splashing.[5][7]

Inhalation

Use in a chemical fume hood. If engineering
controls are insufficient, a NIOSH-approved
respirator with an organic vapor cartridge is
required.[7][8]

Operational and Disposal Plans

Follow these step-by-step procedures for the safe handling and disposal of

(Dimethylamino)acetone.

Handling and Storage Protocol

» Engineering Controls: Always handle (Dimethylamino)acetone in a well-ventilated

laboratory fume hood.[9]

e Grounding: To prevent static discharge, which can be an ignition source, ensure that

containers are properly grounded and bonded during transfer.[4]

» Safe Storage: Store in a cool, dry, and well-ventilated area away from heat and ignition

sources.[4][10] Keep containers tightly closed.[4]

o Personal Hygiene: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in

areas where the chemical is handled or stored.[10]

Spill and Emergency Procedures
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e Small Spills:
o Evacuate the immediate area.

o Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., sand,
vermiculite).[8][10]

o Collect the absorbed material using non-sparking tools and place it in a sealed, labeled
container for hazardous waste disposal.[4][11]

e Large Spills:
o Evacuate the laboratory and notify emergency personnel immediately.
o Prevent the spill from entering drains or waterways.

o First Aid:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water for at least 15-20 minutes.[4][12] Seek medical attention if
irritation persists.[12]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
eyelids open.[4][8] Remove contact lenses if present and easy to do.[12] Seek immediate
medical attention.

o Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[4][13]
Seek medical attention.

o Ingestion: Do not induce vomiting. Rinse mouth with water.[12] Seek immediate medical
attention.

Disposal Plan

(Dimethylamino)acetone is considered hazardous waste and must be disposed of
accordingly.
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o Waste Collection: Collect waste (Dimethylamino)acetone and any contaminated materials
in a designated, properly labeled, and sealed hazardous waste container.[14]

e Licensed Disposal: Arrange for pick-up and disposal by a licensed hazardous waste disposal
facility.[14][15] Do not dispose of (Dimethylamino)acetone down the drain.[15]

Experimental Workflow and Safety Logic

The following diagram illustrates the logical flow for the safe handling and disposal of
(Dimethylamino)acetone.
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Safe Handling and Disposal Workflow for (Dimethylamino)acetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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